5,6-Dihydrocyclobuta[f][1,3]benzodioxole-5-carbonitrile

• CAS No.: 943-13-5
• Molecular Formula: C10H7NO2
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 9,11-dioxatricyclo[6.3.0.03,6]undeca-1(8),2,6-triene-4-carbonitrile
• InChI: InChI=1S/C10H7NO2/c11-4-7-1-6-2-9-10(3-8(6)7)13-5-12-9/h2-3,7H,1,5H2
• InChI Key: JJWVROPXUHNEPC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC3=C(C=C21)OCO3)C#N

Description

5,6-Dihydrocyclobuta[f][1,3]benzodioxole-5-carbonitrile is a useful research compound. Its molecular formula is C10H7NO2 and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

46 g of 3-(6-bromo-1,3-benzodioxol-5-yl)propanenitrile are introduced in portions into 1.4 liters of liquid ammonia in which there is dissolved sodium azide which was prepared previously by the introduction of 16.7 g of sodium into the liquid ammonia. After 30 minutes' contact, the reaction mixture is treated with 38.7 g of ammonium chloride, and then the ammonia is distilled off at room temperature. The residue is taken up in ether and filtered; the precipitate is washed with ether. The combined ethereal phases are evaporated and the resulting residue is recrystallised from isopropyl alcohol, enabling the expected product to be isolated.